ethyl (2-{[2-(4-methoxyphenoxy)propanoyl]amino}-1,3-thiazol-4-yl)acetate

• IUPAC Name: ethyl 2-[2-[2-(4-methoxyphenoxy)propanoylamino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C17H20N2O5S/c1-4-23-15(20)9-12-10-25-17(18-12)19-16(21)11(2)24-14-7-5-13(22-3)6-8-14/h5-8,10-11H,4,9H2,1-3H3,(H,18,19,21)
• InChI Key: JPNJHTCUQUEJEX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)C(C)OC2=CC=C(C=C2)OC
• Molecular Formula: C17H20N2O5S
• Molecular Weight: 364.4 g/mol

Description

Ethyl (2-{[2-(4-methoxyphenoxy)propanoyl]amino}-1,3-thiazol-4-yl)acetate is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

Ethyl (2-{[2-(4-methoxyphenoxy)propanoyl]amino}-1,3-thiazol-4-yl)acetate has been the subject of scientific research due to its potential applications in the field of medicine. It has been found to have antimicrobial, anti-inflammatory, and anticancer properties. It has also been studied for its potential use as an antifungal, antiviral, and antiparasitic agent.

Mechanism of Action

The mechanism of action of ethyl (2-{[2-(4-methoxyphenoxy)propanoyl]amino}-1,3-thiazol-4-yl)acetate is not fully understood. However, it is believed to work by inhibiting the growth and replication of microorganisms, reducing inflammation, and inducing apoptosis in cancer cells.
Biochemical and Physiological Effects
Ethyl (2-{[2-(4-methoxyphenoxy)propanoyl]amino}-1,3-thiazol-4-yl)acetate has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria, fungi, and parasites. It has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, it has been shown to induce apoptosis in cancer cells, which may make it a potential anticancer agent.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl (2-{[2-(4-methoxyphenoxy)propanoyl]amino}-1,3-thiazol-4-yl)acetate in lab experiments is its broad spectrum of activity against various microorganisms. It has also been found to have low toxicity in animal studies. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in certain applications.

Future Directions

There are several future directions for research on ethyl (2-{[2-(4-methoxyphenoxy)propanoyl]amino}-1,3-thiazol-4-yl)acetate. One potential direction is to further investigate its mechanism of action to optimize its use as an antimicrobial, anti-inflammatory, or anticancer agent. Another direction is to explore its potential use in combination with other drugs to enhance its effectiveness. Additionally, further studies are needed to determine its safety and efficacy in humans.